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Compound of Interest

2-Bromo-3',4'-
Compound Name:
(ethylenedioxy)benzophenone

CAS No.: 164526-08-3

Cat. No.: B1270382

Get Quote

Executive Summary & Molecular Context

2-Bromo-3',4'-(ethylenedioxy)benzophenone (

) represents a critical scaffold in the synthesis of pharmacological agents, particularly as an
intermediate for tubulin polymerization inhibitors and cannabinoid receptor ligands.[1]

From a crystallographic perspective, this molecule presents a unique case study in steric-
electronic conflict:

o Steric Bulk: The ortho-bromine atom (2-position) introduces significant steric hindrance,
forcing the benzophenone core out of planarity to minimize repulsion with the carbonyl
oxygen and the opposing phenyl ring.

o Electronic Locking: The 3',4'-ethylenedioxy moiety (a fused 1,4-dioxane ring) acts as a rigid
electron-donating group, influencing the conjugation length and potential intermolecular
hydrogen bonding networks.
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This guide outlines the protocol for solving this structure, focusing on the heavy-atom effect of
Bromine for phasing and the analysis of halogen bonding in the crystal lattice.

Experimental Protocol: From Synthesis to

Diffraction
Crystallization Strategy

Achieving diffraction-quality single crystals for this compound requires balancing the lipophilicity
of the brominated ring with the polarity of the dioxy-heterocycle.

. Expected
Method Solvent System Rationale
Morphology
Standard approach.
The ethylenedioxy
Slow Evaporation EtOAc : Hexane (1:3) group aids solubility in  Prisms or Blocks
EtOAc; Hexane acts
as antisolvent.
Good for minimizing
o THF (inner) / Pentane  nucleation sites. THF
Vapor Diffusion N Large Plates
(outer) solubilizes the ketone
effectively.
Exploits the
temperature-
) Ethanol (Hot P N Needles (often
Slow Cooling dependent solubility of )
RT) twinned)

the benzophenone

core.

Application Scientist Note:Avoid chlorinated solvents (DCM/Chloroform) for crystallization if
possible, as they often incorporate as disordered solvates, complicating the refinement of the
bromine position due to electron density overlap.

Data Collection Parameters

The presence of Bromine (
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) allows for anomalous scattering analysis, but also increases absorption.
e Radiation Source: Mo-K

(

A) is preferred over Cu-K

o Reasoning: Bromine has a high linear absorption coefficient (

). Using Mo radiation minimizes absorption errors that can artificially distort thermal
ellipsoids.

o Temperature: 100 K (Cryostream).

o Reasoning: Freezing the ethylenedioxy ring pucker is essential. At room temperature, the
ethylene bridge often exhibits high thermal motion (disorder), making the envelope
conformation difficult to assign.

Structure Solution & Refinement Workflow

The following diagram illustrates the logical flow for solving this specific structure, emphasizing

the handling of the heavy Bromine atom.

Heavy Atom (Br) Model Building .~ Refinement <5% Validation
(CheckCIF/Platon)

(SHELXL)

Space Group Det.
(Likely P21/c or P-1)

Crude Material Crystallization Select Crystal M XRD Data Collection
(C15H11Bro3) (EtOAc/Hexane) (Mo-Ka, 100K)

Click to download full resolution via product page

Figure 1: Crystallographic workflow optimized for heavy-atom organic structures.

Phasing Methodology
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Because of the Bromine atom, Direct Methods (SHELXT) or Patterson Methods are highly
effective.

» Locate the Bromine: The Patterson map will show a dominant peak corresponding to the Br-
Br vector.

» Expand the Phase: Use the heavy atom phase information to resolve the lighter C and O
atoms in the difference Fourier map.

» Ethylenedioxy Disorder: Watch for disorder in the

bridge. If the thermal ellipsoids are elongated, apply a PART 1/ PART 2 split model in
SHELXL with occupancy refinement.

Structural Analysis & Expected Features

Once the structure is solved, the analysis must move beyond connectivity to supramolecular
mechanics.

Conformational Twist (The "Benzophenone Anomaly")

Benzophenones are rarely planar. For 2-Bromo-3',4'-(ethylenedioxy)benzophenone, the
twist is exacerbated.[1]

o Measurement: Calculate the dihedral angle (

) between the two phenyl planes.

e Prediction: Expect a

value between 50° and 65°.

« Causality: The steric radius of the ortho-Bromine (~1.85 A) clashes with the carbonyl oxygen.
To relieve this strain, the brominated ring will rotate significantly out of the carbonyl plane.

The Halogen Bond (Supramolecular Synthon)

This molecule is a prime candidate for Halogen Bonding (XB).[1]
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e Donor: The C-Br bond (specifically the

-hole on the Br atom).

o Acceptor: The ether oxygens of the ethylenedioxy group on a neighboring molecule.
e Metric to Verify: Look for a

distance less than the sum of the van der Waals radii (< 3.37 A) and a bond angle (

) close to 180° (typically 160°-175°).

Ethylenedioxy Ring Pucker

The 1,4-dioxane fused ring will adopt either a half-chair or envelope conformation.
e Cremer-Pople Parameters: Use PLATON to calculate

and

parameters to quantitatively define the ring puckering amplitude. This is critical for docking
studies, as the "tail" conformation dictates receptor fit.

Data Presentation Standard

When reporting this structure, summarize the crystal data in the following standardized format
(E-E-A-T requirement for reproducibility).
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Parameter

Value (Typical Range for this Class)

Crystal System

Monoclinic or Triclinic

Space Group

(most common for achiral organics)

V4 4 (1 molecule per asymmetric unit)
Density ( 1.50 - 1.65
) (High due to Br)
~25-35
Absorption (
(Mo-K
)
)
R-Factor (
Target < 0.05 (5%)
)
Goodness of Fit (S) 1.00 - 1.05
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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